![molecular formula C16H22N2O5S B216235 Ethyl {4-[(4-methylpiperidin-1-yl)sulfonyl]anilino}(oxo)acetate](/img/structure/B216235.png)
Ethyl {4-[(4-methylpiperidin-1-yl)sulfonyl]anilino}(oxo)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl {4-[(4-methylpiperidin-1-yl)sulfonyl]anilino}(oxo)acetate, also known as E-64, is a potent inhibitor of cysteine proteases. This compound has been widely used in scientific research for its ability to block the activity of enzymes involved in various biological processes. In
Mechanism of Action
Ethyl {4-[(4-methylpiperidin-1-yl)sulfonyl]anilino}(oxo)acetate acts as a covalent inhibitor of cysteine proteases by forming a thioether bond with the active site cysteine residue. This results in the irreversible inhibition of the enzyme, preventing it from carrying out its biological function.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to induce autophagy, inhibit apoptosis, and modulate the immune response. This compound has also been shown to have anti-inflammatory and anti-tumor effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Ethyl {4-[(4-methylpiperidin-1-yl)sulfonyl]anilino}(oxo)acetate in lab experiments is its high potency and specificity for cysteine proteases. This makes it a valuable tool for studying the role of these enzymes in various biological processes. However, one limitation of using this compound is its irreversible inhibition of the enzyme, which can make it difficult to study the effects of transient inhibition.
Future Directions
There are many future directions for the use of Ethyl {4-[(4-methylpiperidin-1-yl)sulfonyl]anilino}(oxo)acetate in scientific research. One area of interest is the development of this compound derivatives with improved pharmacokinetic properties. Another area of interest is the use of this compound in combination with other drugs to enhance its therapeutic efficacy. Additionally, this compound could be used to study the role of cysteine proteases in the pathogenesis of various diseases, such as Alzheimer's disease and viral infections.
Conclusion:
In conclusion, this compound is a potent inhibitor of cysteine proteases that has been widely used in scientific research. This compound has a wide range of applications in the study of autophagy, apoptosis, and antigen processing, as well as in the development of new therapeutics for cancer, inflammation, and infectious diseases. While there are limitations to its use, this compound remains a valuable tool for studying the role of cysteine proteases in various biological processes.
Synthesis Methods
Ethyl {4-[(4-methylpiperidin-1-yl)sulfonyl]anilino}(oxo)acetate is synthesized through a multi-step process that involves the reaction of 4-methylpiperidine with chlorosulfonyl isocyanate, followed by the reaction of the resulting compound with 4-aminobenzoic acid ethyl ester. The final product is obtained through the reaction of the intermediate compound with acetic anhydride.
Scientific Research Applications
Ethyl {4-[(4-methylpiperidin-1-yl)sulfonyl]anilino}(oxo)acetate has been widely used in scientific research as a tool to study the role of cysteine proteases in various biological processes. This compound has been shown to inhibit the activity of cathepsin B, cathepsin L, and other cysteine proteases involved in autophagy, apoptosis, and antigen processing. This compound has also been used to study the role of cysteine proteases in cancer, inflammation, and infectious diseases.
properties
Molecular Formula |
C16H22N2O5S |
---|---|
Molecular Weight |
354.4 g/mol |
IUPAC Name |
ethyl 2-[4-(4-methylpiperidin-1-yl)sulfonylanilino]-2-oxoacetate |
InChI |
InChI=1S/C16H22N2O5S/c1-3-23-16(20)15(19)17-13-4-6-14(7-5-13)24(21,22)18-10-8-12(2)9-11-18/h4-7,12H,3,8-11H2,1-2H3,(H,17,19) |
InChI Key |
FGHFRFRVBLMHTC-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C |
Canonical SMILES |
CCOC(=O)C(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.